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Compound of Interest

1-Nitro-4-
Compound Name: _
(trifluoromethoxy)benzene

cat. No.: B1297537

An In-Depth Technical Guide to the Health and Safety of 1-Nitro-4-(trifluoromethoxy)benzene
Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive health and safety guide for the handling, storage,
and emergency management of 1-Nitro-4-(trifluoromethoxy)benzene (CAS No. 713-65-5).
As a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs, a
thorough understanding of its properties and associated hazards is paramount for ensuring
laboratory safety.[1][2] This guide moves beyond mere compliance, offering field-proven
insights and explaining the causality behind safety protocols to empower researchers with the
knowledge needed for safe and effective work.

Compound Identification and Physicochemical
Properties

1-Nitro-4-(trifluoromethoxy)benzene, also known as 4-Nitrophenyl trifluoromethyl ether, is an
organic compound valued for the unique electronic properties imparted by its trifluoromethoxy
group.[3] These properties, however, necessitate careful handling. A summary of its key
identifiers and physicochemical characteristics relevant to safety is provided below.

Table 1: Compound Identification

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1297537?utm_src=pdf-interest
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.nbinno.com/?news/cas713-65-5-1-nitro-4-trifluoromethoxybenzene-manufacturer
https://www.fishersci.co.uk/shop/products/1-nitro-4-trifluoromethoxy-benzene-98-thermo-scientific/11339745
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-4-trifluoromethoxynitrobenzene-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

Chemical Name 1-Nitro-4-(trifluoromethoxy)benzene[4]

4-(Trifluoromethoxy)nitrobenzene, 4-Nitrophenyl

Synonyms )

trifluoromethyl ether[1][3][4]
CAS Number 713-65-5[3][4][5][6]
Molecular Formula C7H4AF3NO3[3][4][6]

| Molecular Weight | 207.11 g/mol [4][6] |

Table 2: Physicochemical Properties

Property Value Source(s)
Light yellow to orange

Appearance L [6][7]1[8]
clear liquid

Melting Point 15°C [31[71I8]

y _ 217.4 °C @ 760 mmHg; 60 °C

Boiling Point [3][8]
@ 4 mmHg

Density ~1.45 g/cm3 [8]

] 85 °C /185 °F (Combustible

Flash Point o [31[8]

Liquid)

| Solubility | Not miscible or difficult to mix in water; Soluble in chloroform. [[2][7] |

Hazard Identification and GHS Classification

This chemical is classified as hazardous under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200).[5] The Globally Harmonized System (GHS) classification
provides a universal framework for understanding its primary risks.

Table 3: GHS Classification for 1-Nitro-4-(trifluoromethoxy)benzene | Category | Code |
Description | Pictogram | Signal Word | | :--- | :--- | :--- | :--- | :--- | | Skin Corrosion/Irritation |
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H315 | Causes skin irritation (Category 2) |

laalt text

| Warning | | Serious Eye Damage/Irritation | H319 | Causes serious eye irritation (Category 2) |
| | | STOT (Single Exposure) | H335 | May cause respiratory irritation (Category 3) | | | |
Flammable Liquids | H227 | Combustible liquid | None in US | Warning |

STOT: Specific Target Organ Toxicity

Toxicological Profile: A Mechanistic Perspective

While comprehensive toxicological data for 1-Nitro-4-(trifluoromethoxy)benzene is not fully
available, the known hazards and the toxicology of structurally related nitroaromatic
compounds provide a strong basis for risk assessment.[5]

o Acute Effects: The primary documented hazards are irritation to the skin, eyes, and
respiratory system.[5][6] Direct contact can cause redness and inflammation, while inhalation
of vapors or mists may lead to irritation of the nasal passages and throat.[5][6]

» Potential for Methemoglobinemia: A significant, albeit less immediate, risk associated with
nitrobenzene compounds is methemoglobinemia.[5][9][10] Though one safety data sheet
notes this as "none reasonably foreseeable,” this condition arises when the iron in
hemoglobin is oxidized, rendering it unable to transport oxygen.[5] This can lead to cyanosis,
fatigue, dizziness, and, in severe cases, coma or death.[10] Given that nitrobenzene is
readily absorbed through the skin and by inhalation, minimizing exposure is critical to
prevent this systemic effect.[10]

» Chronic Exposure and Carcinogenicity: Data on the chronic effects of this specific compound
are lacking. However, it is crucial to note that the International Agency for Research on
Cancer (IARC) classifies the parent compound, nitrobenzene, as Group 2B, "possibly
carcinogenic to humans".[10] This underscores the importance of adhering to strict long-term
exposure controls.

The Hierarchy of Controls: A Proactive Safety
Framework
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Effective management of chemical hazards relies on a multi-layered approach known as the
hierarchy of controls. This framework prioritizes the most effective and reliable control
measures.

Hierarchy of Controls for 1-Nitro-4-(trifluoromethoxy)benzene

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Certified Fume Hood)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures.

4.1. Engineering Controls The primary method for controlling exposure is to handle this
compound within a certified chemical fume hood.[11] This ensures that vapors and mists are
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effectively captured and exhausted, protecting the user from respiratory exposure.[5]
4.2. Administrative Controls

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
procedures involving this chemical.

e Training: Ensure all personnel are trained on the specific hazards, handling protocols, and
emergency procedures outlined in this guide and the material's Safety Data Sheet (SDS).

e Access Control: Restrict access to areas where the chemical is stored and handled.

4.3. Personal Protective Equipment (PPE) PPE is the last line of defense and must be used in
conjunction with engineering and administrative controls.

Table 4: Mandatory Personal Protective Equipment

Protection Type Specification Rationale and Standards

Protects against splashes
and vapors that cause
Chemical safety goggles serious eye irritation.[6]
andlor a full-face shield. Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[5]

Eye Protection

Prevents skin contact and
irritation.[5] Nitrile gloves may
) ) offer splash protection but are
) Chemical-resistant gloves )
Hand Protection i not suitable for prolonged
(e.g., Butyl rubber, Viton®).
contact. Always check
manufacturer's resistance

data.[12]

Minimizes skin exposure from
Flame-retardant lab coat worn )
] splashes and spills.[6][12] A
) over long-sleeved clothing and ) . ]
Skin and Body chemical-resistant apron is
long pants. Closed-toe, ]
) ) recommended when handling
chemical-resistant shoes. -
larger quantities.[13]
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| Respiratory | Not required under normal use with adequate engineering controls (fume hood).

| A NIOSH-approved respirator with an organic vapor cartridge is required if ventilation is

insufficient or during a large spill cleanup.[6][11][12] |

Protocols for Handling, Storage, and Disposal

5.1. Step-by-Step Handling Protocol (Small Scale)

Preparation: Don all required PPE as specified in Table 4. Ensure the chemical fume hood is
operational and the sash is at the appropriate working height.

Transport: Obtain the container from its designated storage location. Use a secondary
container for transport to the fume hood.

Dispensing: Securely place the container in the fume hood. Use only spark-proof tools for
opening and dispensing.[14] Transfer the required amount to your reaction vessel or
weighing container.

Closure: Tightly close the primary container immediately after dispensing.

Cleanup: Decontaminate any affected surfaces within the fume hood. Dispose of any
contaminated materials (e.g., pipette tips, weighing paper) in a designated hazardous waste
container.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
removing gloves.[5]

5.2. Storage Requirements

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][5]
[15]

Keep the container tightly closed to prevent the release of vapors.[5][6]

Store locked up to prevent unauthorized access.[5]

Incompatibilities: Store away from strong oxidizing agents.[]
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5.3. Disposal Considerations This chemical and its containers must be treated as hazardous
waste.[6] All disposal methods must comply with federal, state, and local environmental
regulations.[5] Never dispose of this chemical down the drain.[5] Consult with your institution's
environmental health and safety (EHS) department for specific disposal procedures.

Emergency Response Protocols

Rapid and correct response during an emergency is critical to minimizing harm.

Exposure Incident Occurs

Exposure Route

I i | | Skin Contact Eye Contact | | i l

ni ediate Action

1

Move to Fresh Air. Remove contaminated clothing. Rinse eyes with water for 15+ min, Rinse mouth with water.
If not breathing, give artificial respiration. Wash skin with soap & water for 15+ min. lifting eyelids. Remove contacts if possible. Do NOT induce vomiting.

Seek Immediate Medical Attention.
Bring SDS.

Click to download full resolution via product page
Caption: Emergency first aid response flowchart for exposure.

6.1. Accidental Release Measures In the event of a spill, follow this protocol:
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Spill Detected

Don appropriate PPE
(respirator may be needed).

Contain the spill with inert absorbent material
(e.g., sand, vermiculite).

Carefully collect absorbed material into a
sealed, labeled hazardous waste container.

Decontaminate the spill area.

Dispose of waste through EHS.

Click to download full resolution via product page

Caption: Step-by-step workflow for spill response.
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Key Spill Response Steps:

o Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate non-essential
staff.[16]

» Control Hazards: Remove all sources of ignition and ensure the area is well-ventilated.[5][16]
o Protect Yourself: Wear appropriate PPE, including respiratory protection if necessary.[5]

o Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material like
sand, earth, or vermiculite.[5][16] Do not use combustible materials like sawdust.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, sealable container
for hazardous waste disposal.[5]

o Decontaminate: Clean the spill area thoroughly.
e Dispose: Contact your EHS department for proper disposal of the waste container.
6.2. Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[17][18]

o Specific Hazards: This is a combustible liquid.[8] Keep containers cool with a water spray to
prevent pressure buildup.[17] Thermal decomposition may produce irritating and toxic gases,
including nitrogen oxides and hydrogen fluoride.[17][19]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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